Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C10H11FO2 B1319652 2-(4-Fluorophenyl)-2-methylpropanoic acid CAS No. 93748-19-7

2-(4-Fluorophenyl)-2-methylpropanoic acid

Cat. No. B1319652
CAS RN: 93748-19-7
M. Wt: 182.19 g/mol
InChI Key: IOSAIRIBZLAABD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09193720B2

Procedure details

A solution of 2-(4-fluorophenyl)-2-methylpropanoic acid (1, 5.49 mmol) in dry THF (10 mL) was carefully added over 2 min to a solution of 2M LAH (10.98 mL, 10.98 mmol) in dry THF (20 mL) at 0° C. The reaction mixture was allowed to warm to rt and was stirred for 6 h. The reaction was quenched with 0.5 mL of water (stir for 10 min), 0.5 mL of 15% NaOH/water (stir for 10 min), and then 1.0 mL of water. After stirring for 18 h, the mixture was filtered through celite. The filtrate was concentrated in vacuum. The residue was dried under high vacuum for 16 h to afford 2-(4-fluorophenyl)-2-methylpropan-1-ol (875 mg, 5.20 mmol, 95% yield) as clear viscous oil. 1H NMR (500 MHz, CDCl3) δ 7.42-7.32 (m, 2H), 7.08-6.98 (m, 2H), 3.61 (s, 2H), 1.34 (s, 6H).
Name
2-(4-fluorophenyl)-2-methylpropanoic acid
Quantity
5.49 mmol
Type
reactant
Reaction Step One
Name
LAH
Quantity
10.98 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
20 mL
Type
solvent
Reaction Step One
Name
2-(4-fluorophenyl)-2-methylpropan-1-ol
Yield
95%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([CH3:13])([CH3:12])[C:9](O)=[O:10])=[CH:4][CH:3]=1.[H-].[H-].[H-].[H-].[Li+].[Al+3]>C1COCC1>[F:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]([CH3:13])([CH3:12])[CH2:9][OH:10])=[CH:6][CH:7]=1 |f:1.2.3.4.5.6|

Inputs

Step One
Name
2-(4-fluorophenyl)-2-methylpropanoic acid
Quantity
5.49 mmol
Type
reactant
Smiles
FC1=CC=C(C=C1)C(C(=O)O)(C)C
Name
LAH
Quantity
10.98 mL
Type
reactant
Smiles
[H-].[H-].[H-].[H-].[Li+].[Al+3]
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
20 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred for 6 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction was quenched with 0.5 mL of water (stir for 10 min), 0.5 mL of 15% NaOH/water (stir for 10 min)
Duration
10 min
STIRRING
Type
STIRRING
Details
After stirring for 18 h
Duration
18 h
FILTRATION
Type
FILTRATION
Details
the mixture was filtered through celite
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated in vacuum
CUSTOM
Type
CUSTOM
Details
The residue was dried under high vacuum for 16 h
Duration
16 h

Outcomes

Product
Details
Reaction Time
 6 h
Name
2-(4-fluorophenyl)-2-methylpropan-1-ol
Type
product
Smiles
FC1=CC=C(C=C1)C(CO)(C)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 5.2 mmol
AMOUNT: MASS 875 mg
YIELD: PERCENTYIELD 95%
YIELD: CALCULATEDPERCENTYIELD 94.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.